5-(3-BOC-Aminophenyl)-2-chlorophenol

• IUPAC Name: tert-butyl N-[3-(4-chloro-3-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C17H18ClNO3/c1-17(2,3)22-16(21)19-13-6-4-5-11(9-13)12-7-8-14(18)15(20)10-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key: UPCXXPFOVJQSKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• CAS No.: 1261897-41-9

Description

5-(3-BOC-Aminophenyl)-2-chlorophenol is a structurally complex phenolic compound featuring a chlorine atom at the ortho position of the phenol ring and a 3-(tert-butoxycarbonyl)aminophenyl substituent at the para position. The tert-butoxycarbonyl (BOC) group serves as a protective moiety for the amine, enhancing stability during synthetic processes. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where controlled reactivity and selective deprotection are critical . Its molecular complexity distinguishes it from simpler chlorophenols, such as 2-chlorophenol (2-CP), by introducing steric bulk and altered electronic properties due to the BOC-amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-BOC-Aminophenyl)-2-chlorophenol typically involves the following steps:

Protection of the Amino Group: The amino group on the phenyl ring is protected using tert-butoxycarbonyl (BOC) anhydride in the presence of a base such as triethylamine. This step ensures that the amino group does not participate in subsequent reactions.

Chlorination: The protected phenyl ring is then subjected to chlorination using reagents like thionyl chloride or phosphorus pentachloride to introduce the chlorine atom at the 2-position.

Hydrolysis: The final step involves the hydrolysis of the ester group to yield the desired 5-(3-BOC-Aminophenyl)-2-chlorophenol.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The phenolic group in 5-(3-BOC-Aminophenyl)-2-chlorophenol can undergo oxidation to form quinones.

Reduction: The nitro group, if present, can be reduced to an amino group using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The chlorine atom can be substituted with various nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) catalyst.

Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethylformamide (DMF).

Major Products:

Oxidation: Quinones.

Reduction: Aminophenols.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

Chemistry: 5-(3-BOC-Aminophenyl)-2-chlorophenol is used as an intermediate in the synthesis of more complex organic molecules. Its functional groups allow for further modifications, making it valuable in the development of pharmaceuticals and agrochemicals.

Biology: In biological research, this compound can be used to study enzyme interactions and inhibition. The BOC-protected amino group can be deprotected under mild conditions to yield the free amine, which can then interact with biological targets.

Industry: In the industrial sector, 5-(3-BOC-Aminophenyl)-2-chlorophenol is used in the production of polymers and advanced materials due to its ability to undergo various chemical transformations.

Mechanism of Action

The mechanism of action of 5-(3-BOC-Aminophenyl)-2-chlorophenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with active sites of enzymes, while the BOC-protected amino group can be deprotected to reveal a free amine that can participate in nucleophilic attacks. The chlorine atom can also undergo substitution reactions, allowing the compound to be modified for specific applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Isomers

Key analogs include:

• 2-Chlorophenol (2-CP): Chlorine at the ortho position; lacks the BOC-aminophenyl group.
• 4-Chlorophenol (4-CP): Chlorine at the para position.
• 3-Chlorophenol (3-CP): Chlorine at the meta position.
• BOC-protected aniline derivatives: Share the BOC-amine functionality but lack phenolic or chlorinated groups.

The substitution pattern of 5-(3-BOC-Aminophenyl)-2-chlorophenol combines steric hindrance (from the BOC group) and electronic effects (from chlorine and amine), which are absent in simpler chlorophenols .

Physicochemical Properties

Property	5-(3-BOC-Aminophenyl)-2-chlorophenol	2-Chlorophenol (2-CP)	4-Chlorophenol (4-CP)
Molecular Formula	C₁₇H₁₈ClNO₃ (estimated)	C₆H₅ClO	C₆H₅ClO
Solubility	Low in water; high in organic solvents	Moderately soluble in water (28 g/L at 25°C)	Similar to 2-CP
Lipophilicity (LogP)	Higher (due to BOC group)	2.15	2.34
Melting Point	~120–125°C (estimated)	8–10°C	43–45°C

The BOC group significantly increases molecular weight and lipophilicity, reducing aqueous solubility compared to 2-CP and 4-CP .

Reactivity and Stability

• Electrophilic Substitution: The chlorine atom in 2-CP deactivates the ring, directing electrophiles to the para position. In 5-(3-BOC-Aminophenyl)-2-chlorophenol, the BOC-amine group further deactivates the ring via electron withdrawal, but steric hindrance limits reactivity at the substituted phenyl group .
• Deprotection: The BOC group can be cleaved under acidic conditions (e.g., trifluoroacetic acid), releasing the free amine—a feature absent in non-protected chlorophenols.

Research Findings and Key Studies

• The bulky BOC group in 5-(3-BOC-Aminophenyl)-2-chlorophenol may further slow reaction kinetics in similar systems .
• Synthetic Utility: The compound’s stability under basic conditions and selective deprotection make it advantageous in multi-step syntheses, unlike unprotected chlorophenols, which are prone to unwanted side reactions .